11-(Succinimidyloxy) undecyldimethyl-ethoxysilane
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Description
11-(Succinimidyloxy) undecyldimethyl-ethoxysilane, also known as succinimidyl undecylenate, is a chemical compound with the molecular formula C19H37NO4Si and a molecular weight of 371.6 g/mol. This compound is widely used in scientific research and industrial applications due to its unique chemical properties and versatility.
Properties
Molecular Formula |
C19H37NO4Si |
|---|---|
Molecular Weight |
371.6 g/mol |
IUPAC Name |
1-[11-[ethoxy(dimethyl)silyl]undecoxy]pyrrolidine-2,5-dione |
InChI |
InChI=1S/C19H37NO4Si/c1-4-24-25(2,3)17-13-11-9-7-5-6-8-10-12-16-23-20-18(21)14-15-19(20)22/h4-17H2,1-3H3 |
InChI Key |
MOISDCXCBPMDOM-UHFFFAOYSA-N |
Canonical SMILES |
CCO[Si](C)(C)CCCCCCCCCCCON1C(=O)CCC1=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 11-(Succinimidyloxy) undecyldimethyl-ethoxysilane typically involves the reaction of 11-bromoundecyltrimethoxysilane with N-hydroxysuccinimide in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the silane group.
Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale batch reactions with stringent control over reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions: 11-(Succinimidyloxy) undecyldimethyl-ethoxysilane undergoes various chemical reactions, including:
Substitution Reactions: The succinimidyloxy group can be substituted with other nucleophiles, leading to the formation of different derivatives.
Hydrolysis: In the presence of moisture, the ethoxysilane group hydrolyzes to form silanols and ethanol.
Common Reagents and Conditions:
Nucleophiles: Common nucleophiles used in substitution reactions include amines and thiols.
Hydrolysis Conditions: Hydrolysis typically occurs under mild acidic or basic conditions.
Major Products Formed:
Substitution Products: Various substituted silanes depending on the nucleophile used.
Hydrolysis Products: Silanols and ethanol.
Scientific Research Applications
11-(Succinimidyloxy) undecyldimethyl-ethoxysilane has a wide range of applications in scientific research, including:
Chemistry: Used as a coupling agent in the synthesis of functionalized surfaces and materials.
Biology: Employed in the modification of biomolecules for bioconjugation and labeling.
Medicine: Utilized in drug delivery systems and the development of diagnostic tools.
Industry: Applied in the production of coatings, adhesives, and sealants.
Mechanism of Action
The mechanism of action of 11-(Succinimidyloxy) undecyldimethyl-ethoxysilane involves the formation of covalent bonds with nucleophilic groups on target molecules. The succinimidyloxy group reacts with amines, thiols, and other nucleophiles, leading to the formation of stable amide or thioether linkages . This reactivity makes it a valuable tool for bioconjugation and surface modification .
Comparison with Similar Compounds
- 11-(Hydroxysuccinimide) undecanoic acid
- 11-(Hydroxysuccinimide) undecyltrimethoxysilane
- 11-(Hydroxysuccinimide) undecyltriethoxysilane
Comparison: Compared to these similar compounds, 11-(Succinimidyloxy) undecyldimethyl-ethoxysilane offers unique advantages such as enhanced stability and reactivity due to the presence of the ethoxysilane group . This makes it particularly suitable for applications requiring robust and durable modifications .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
